Cas no 945392-09-6 (3-fluoro-4-isocyanatopyridine)

• Product Name: 3-fluoro-4-isocyanatopyridine
• CAS No: 945392-09-6
• MF: C₆H₃FN₂O
• MW: 138.099224328995
• CID: 6520060
• PubChem ID: 119094819
• Update Time: 2025-11-06

3-fluoro-4-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-isocyanatopyridine
• 945392-09-6
• EN300-1871635

• Inchi： 1S/C6H3FN2O/c7-5-3-8-2-1-6(5)9-4-10/h1-3H
• InChI Key： HGKXIIUDAPYGBR-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1N=C=O

Computed Properties

• Exact Mass: 138.02294089g/mol
• Monoisotopic Mass: 138.02294089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.3Ų

Additional information on 3-fluoro-4-isocyanatopyridine

Professional Introduction to 3-Fluoro-4-Isocyanatopyridine (CAS No. 945392-09-6)

3-Fluoro-4-isocyanatopyridine (CAS No. 945392-09-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various bioactive molecules. The presence of both a fluoro substituent and an isocyanate functional group makes it a versatile intermediate in the development of novel therapeutic agents.

The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, is a key feature that enhances the pharmacological efficacy of many drugs. In contrast, the isocyanate group introduces reactivity that is essential for forming covalent bonds with other molecules, making it invaluable in drug design and molecular modification. The combination of these features positions 3-fluoro-4-isocyanatopyridine as a critical building block in synthetic chemistry.

In recent years, the demand for advanced intermediates like 3-fluoro-4-isocyanatopyridine has surged due to their applications in the development of targeted therapies. For instance, researchers have leveraged this compound to create novel inhibitors targeting specific biological pathways. One notable area of research involves its use in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The ability to introduce fluorine atoms at strategic positions allows for fine-tuning of drug properties, leading to improved selectivity and reduced side effects.

The pharmaceutical industry has also explored the use of 3-fluoro-4-isocyanatopyridine in the development of vaccines and immunomodulators. The compound’s reactivity enables the creation of conjugates that can enhance vaccine efficacy by improving antigen presentation. Furthermore, its incorporation into drug candidates has shown promise in treating autoimmune disorders by modulating immune responses through precise molecular interactions.

From a synthetic chemistry perspective, 3-fluoro-4-isocyanatopyridine serves as a valuable precursor for constructing more complex molecules. Its structure allows for diverse functionalization strategies, including nucleophilic substitutions and cycloadditions, which are fundamental reactions in organic synthesis. These capabilities have been exploited to develop novel heterocyclic compounds with potential therapeutic applications.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which include increased lipophilicity and metabolic stability. These attributes are particularly advantageous in drug design, as they can enhance drug absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles. 3-Fluoro-4-isocyanatopyridine exemplifies how strategic incorporation of fluorine can optimize these parameters, leading to more effective drugs.

In academic research, this compound has been employed to study the effects of fluorine substitution on molecular recognition processes. Studies have demonstrated that fluorine atoms can significantly alter binding affinities and selectivity profiles of enzyme inhibitors and receptor ligands. This knowledge is crucial for designing drugs that interact more effectively with biological targets while minimizing off-target effects.

The industrial application of 3-fluoro-4-isocyanatopyridine extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its reactivity has been utilized in synthesizing fluorinated intermediates that are essential for developing pesticides with improved environmental profiles. By reducing persistence and toxicity while maintaining efficacy, such compounds contribute to sustainable agricultural practices.

The future prospects for 3-fluoro-4-isocyanatopyridine are promising, with ongoing research focusing on expanding its utility in drug discovery and material science. Innovations in synthetic methodologies continue to emerge, enabling more efficient access to complex derivatives of this compound. As our understanding of molecular interactions deepens, so too does the potential for leveraging this versatile intermediate in addressing global health challenges.

In conclusion, 3-fluoro-4-isocyanatopyridine (CAS No. 945392-09-6) represents a cornerstone in modern synthetic chemistry and medicinal biology. Its unique structural features make it indispensable for developing innovative therapeutic agents across multiple disease areas. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing scientific discovery and improving human health.